Cas no 299921-59-8 (4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile)

• Product Name: 4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile
• CAS No: 299921-59-8
• MF: C₁₀H₈N₄S₂
• MW: 248.327318191528
• MDL: MFCD01872905
• CID: 843271
• PubChem ID: 702352
• Update Time: 2025-04-19

4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[(5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO]METHYL]BENZONITRILE
• 4-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile
• benzonitrile, 4-[[(5-amino-1,3,4-thiadiazol-2-yl)thio]methyl]-
• J-514262
• 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}benzonitrile
• Oprea1_578911
• 299921-59-8
• CS-0307824
• 4-([(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl)benzonitrile
• Z18452638
• G37772
• ALBB-024009
• 4-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)benzonitrile
• CHEMBL499362
• A2207/0092934
• AKOS000204125
• STK735741
• SR-01000528588
• SR-01000528588-1
• DB-342425
• 4-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl]benzonitrile
• LS-07699
• EN300-08131
• MFCD01872905
• 4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile

• MDL： MFCD01872905
• Inchi： 1S/C10H8N4S2/c11-5-7-1-3-8(4-2-7)6-15-10-14-13-9(12)16-10/h1-4H,6H2,(H2,12,13)
• InChI Key： CVKQYFVIIWAGRP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 248.01903862g/mol
• Monoisotopic Mass: 248.01903862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles